Cas no 653604-37-6 (3-(pentan-3-yloxy)aniline)

• Product Name: 3-(pentan-3-yloxy)aniline
• CAS No: 653604-37-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 399635
• PubChem ID: 71376005
• Update Time: 2025-04-19

3-(pentan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1-ethylpropoxy)-
• 3-pentan-3-yloxyaniline
• 3-(pentan-3-yloxy)aniline
• EN300-1295049
• AKOS017530089
• DTXSID90798727
• 653604-37-6
• 3-[(Pentan-3-yl)oxy]aniline

• Inchi： 1S/C11H17NO/c1-3-10(4-2)13-11-7-5-6-9(12)8-11/h5-8,10H,3-4,12H2,1-2H3
• InChI Key： CTVFZKRSQYSPRP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C(CC)CC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers